Cas no 1448122-44-8 (N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide)

• Product Name: N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide
• CAS No: 1448122-44-8
• MF: C₁₆H₁₇N₅OS
• MW: 327.404081106186
• CID: 6275789
• PubChem ID: 71795492
• Update Time: 2025-05-19

N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide
• F6261-1884
• N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]-2-(1,2,4-triazol-1-yl)acetamide
• N-{[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,4-triazol-1-yl)acetamide
• 1448122-44-8
• AKOS024546320
• N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)-2-(1H-1,2,4-triazol-1-yl)acetamide

• Inchi： 1S/C16H17N5OS/c1-11-5-3-4-6-13(11)16-20-12(2)14(23-16)7-18-15(22)8-21-10-17-9-19-21/h3-6,9-10H,7-8H2,1-2H3,(H,18,22)
• InChI Key： ILNLCZSDVBUDEE-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2C)=NC(C)=C1CNC(CN1C=NC=N1)=O

Computed Properties

• Exact Mass: 327.11538136g/mol
• Monoisotopic Mass: 327.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide

Comprehensive Guide to N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide (CAS No. 1448122-44-8)

N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide (CAS 1448122-44-8) is a specialized organic compound featuring a unique molecular structure that combines thiazole and triazole moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to breakthroughs in drug discovery and crop protection.

The molecular formula of this compound includes a methyl-substituted thiazole ring linked to a triazole-containing acetamide group, creating a versatile scaffold for various applications. Its CAS number 1448122-44-8 serves as a unique identifier in chemical databases, making it easier for scientists to track its properties and research history. The presence of both heterocyclic rings contributes to its potential interactions with biological targets, a topic of growing interest in medicinal chemistry circles.

Recent studies have explored the synthetic pathways for N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide, with particular focus on optimizing yield and purity. The compound's solubility profile and stability under various conditions are frequently searched topics in scientific literature, reflecting the practical challenges researchers face when working with this molecule. These properties are crucial for its potential formulation in various applications.

In pharmaceutical research, this compound has shown promise in preliminary studies for its potential enzyme inhibition capabilities. The triazole moiety in particular is known to participate in hydrogen bonding interactions, making it valuable for targeting specific biological pathways. Researchers are investigating its potential as a lead compound for developing new therapeutic agents, especially in areas requiring targeted molecular interventions.

The agrochemical industry has also shown interest in CAS 1448122-44-8 due to its structural similarity to known plant growth regulators and pest control agents. The combination of thiazole and triazole rings in its structure suggests possible applications in crop protection, though extensive field studies would be required to validate any practical uses. This dual potential in both pharmaceutical and agricultural applications makes it a compound of significant interdisciplinary interest.

From a chemical perspective, the synthesis of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide typically involves multi-step organic reactions, with careful control of reaction conditions being essential for obtaining high purity product. The purification methods and analytical techniques used for this compound are frequently discussed in research forums, as they present specific challenges due to the molecule's unique properties.

Storage and handling of 1448122-44-8 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this or any laboratory chemical. The compound's material safety data is an important resource for researchers planning to work with it experimentally.

The commercial availability of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide has increased in recent years as research interest has grown. Several specialty chemical suppliers now offer this compound, typically in small quantities suitable for research purposes. The pricing trends and supply chain for this chemical are topics of interest for procurement specialists in research institutions.

Future research directions for CAS 1448122-44-8 may include more detailed mechanistic studies to understand its biological interactions better, as well as derivatization efforts to explore structure-activity relationships. The compound serves as an excellent example of how heterocyclic chemistry continues to provide valuable building blocks for various scientific and industrial applications.

For researchers considering working with this compound, it's worth noting that the intellectual property landscape surrounding N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide should be carefully reviewed. Several patents and publications reference this structure, highlighting its potential in various applications while also indicating areas where freedom to operate might be limited.

The analytical characterization of 1448122-44-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the identity and purity of the compound, especially when it's used as a reference material or intermediate in synthetic pathways. The specific spectroscopic signatures of this molecule are valuable diagnostic tools for researchers.

In conclusion, N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(1H-1,2,4-triazol-1-yl)acetamide (CAS 1448122-44-8) represents an interesting case study in modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structure and properties continue to make it a subject of active research and discussion in scientific communities worldwide.